Cas no 905705-31-9 (heteranthin)

• Product Name: heteranthin
• CAS No: 905705-31-9
• MF: C₂₆H₃₄O₃
• MW: 394.546368122101
• CID: 2069816
• PubChem ID: 16083083
• Update Time: 2025-04-21

heteranthin Chemical and Physical Properties

Names and Identifiers

• heteranthin
• methyl 3-oxo-12'-apo-epsilon-caroten-12'-oate
• (-)-Heteranthin
• CHEMBL495652
• methyl (2E,4E,6E,8E,10E,12E)-2,7,11-trimethyl-13-((1S)-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)trideca-2,4,6,8,10,12-hexaenoate
• methyl (2E,4E,6E,8E,10E,12E)-2,7,11-trimethyl-13-[(1S)-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]trideca-2,4,6,8,10,12-hexaenoate
• 905705-31-9

• Inchi： 1S/C26H34O3/c1-19(11-8-9-14-21(3)25(28)29-7)12-10-13-20(2)15-16-24-22(4)17-23(27)18-26(24,5)6/h8-17,24H,18H2,1-7H3
• InChI Key： NRLVZXUWVPUCFW-UHFFFAOYSA-N
• SMILES： COC(C(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(=O)C=C1C)C)C)C)=O

Computed Properties

• Exact Mass: 394.25079494Da
• Monoisotopic Mass: 394.25079494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.505
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids